Ethyl 3-oxohexanoate
Ethyl 3-oxohexanoate
Ethyl 3-oxohexanoate is a volatile flavor ester that is reported to occur in banana fruit. It can undergo bioreduction to form ethyl (R)-3-hydroxyhexanoate, another key food flavoring agent.
Ethyl 3-oxohexanoate, also known as ethyl butyrylacetate or fema 3683, belongs to the class of organic compounds known as beta-keto acids and derivatives. These are organic compounds containing an aldehyde substituted with a keto group on the C3 carbon atom. Ethyl 3-oxohexanoate is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Within the cell, ethyl 3-oxohexanoate is primarily located in the cytoplasm. Ethyl 3-oxohexanoate can be biosynthesized from 3-oxohexanoic acid. Ethyl 3-oxohexanoate has a sweet, berry, and fruity taste.
Ethyl 3-oxohexanoate is a fatty acid ethyl ester. It derives from a 3-oxohexanoic acid.
Ethyl 3-oxohexanoate, also known as ethyl butyrylacetate or fema 3683, belongs to the class of organic compounds known as beta-keto acids and derivatives. These are organic compounds containing an aldehyde substituted with a keto group on the C3 carbon atom. Ethyl 3-oxohexanoate is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Within the cell, ethyl 3-oxohexanoate is primarily located in the cytoplasm. Ethyl 3-oxohexanoate can be biosynthesized from 3-oxohexanoic acid. Ethyl 3-oxohexanoate has a sweet, berry, and fruity taste.
Ethyl 3-oxohexanoate is a fatty acid ethyl ester. It derives from a 3-oxohexanoic acid.
Brand Name:
Vulcanchem
CAS No.:
3249-68-1
VCID:
VC20839169
InChI:
InChI=1S/C8H14O3/c1-3-5-7(9)6-8(10)11-4-2/h3-6H2,1-2H3
SMILES:
CCCC(=O)CC(=O)OCC
Molecular Formula:
C8H14O3
Molecular Weight:
158.19 g/mol
Ethyl 3-oxohexanoate
CAS No.: 3249-68-1
Cat. No.: VC20839169
Molecular Formula: C8H14O3
Molecular Weight: 158.19 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Ethyl 3-oxohexanoate is a volatile flavor ester that is reported to occur in banana fruit. It can undergo bioreduction to form ethyl (R)-3-hydroxyhexanoate, another key food flavoring agent. Ethyl 3-oxohexanoate, also known as ethyl butyrylacetate or fema 3683, belongs to the class of organic compounds known as beta-keto acids and derivatives. These are organic compounds containing an aldehyde substituted with a keto group on the C3 carbon atom. Ethyl 3-oxohexanoate is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Within the cell, ethyl 3-oxohexanoate is primarily located in the cytoplasm. Ethyl 3-oxohexanoate can be biosynthesized from 3-oxohexanoic acid. Ethyl 3-oxohexanoate has a sweet, berry, and fruity taste. Ethyl 3-oxohexanoate is a fatty acid ethyl ester. It derives from a 3-oxohexanoic acid. |
|---|---|
| CAS No. | 3249-68-1 |
| Molecular Formula | C8H14O3 |
| Molecular Weight | 158.19 g/mol |
| IUPAC Name | ethyl 3-oxohexanoate |
| Standard InChI | InChI=1S/C8H14O3/c1-3-5-7(9)6-8(10)11-4-2/h3-6H2,1-2H3 |
| Standard InChI Key | KQWWVLVLVYYYDT-UHFFFAOYSA-N |
| SMILES | CCCC(=O)CC(=O)OCC |
| Canonical SMILES | CCCC(=O)CC(=O)OCC |
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